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Ticlatone's Profile and Data Availability

Ticlatone is recognized as an antifungal agent, but detailed public information is scarce [1] [2]. The search

results yielded no data on its:

Mechanism of action
Efficacy against specific fungal pathogens
Pharmacokinetic properties (absorption, distribution, etc.)
Results from clinical trials

Therefore, a quantitative comparison with other agents is not possible with the current information.

The Current Antifungal Landscape

For context, the tables below summarize the mechanisms and efficacy of established antifungal agents,

which are the focus of current clinical research and guidelines. This can serve as a benchmark for future

comparisons.

Table 1: Mechanisms of Action of Major Antifungal Classes
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Antifungal
Class

Representative Drugs Mechanism of Action
Primary Molecular
Target

Azoles [3] Isavuconazole,

Voriconazole,
Posaconazole [4]

Inhibits ergosterol

synthesis

ERG11/CYP51 (14α-

demethylase) [3]

Echinocandins
[3]

Caspofungin, Anidulafungin
[4]

Inhibits β-(1,3)-D-glucan
synthesis in the cell wall

FKS1/FKS2 (glucan
synthase subunit) [3]

Polyenes [3] Amphotericin B (liposomal,
deoxycholate) [4] [5]

Binds to ergosterol,
disrupting membrane

integrity

Ergosterol in fungal cell
membrane [3]

Table 2: Efficacy of Selected Antifungal Agents in Invasive Aspergillosis (Network Meta-Analysis) [4]

This data is from a 2024 network meta-analysis ranking therapies; statistical significance between agents

was not always reached.

Antifungal Agent / Regimen
Outcome: Favourable
Response (SUCRA Score %)

Outcome: Mortality
(SUCRA Score %)

Liposomal Amphotericin B +
Caspofungin (Combination)

84.1 88.2

Isavuconazole (Monotherapy) 77.9 69.1

Voriconazole (Monotherapy) 59.1 57.7

Voriconazole + Caspofungin
(Combination)

58.7 66.9

Posaconazole (Monotherapy) 56.5 48.4

Amphotericin B deoxycholate
(Monotherapy)

17.7 -
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> SUCRA Interpretation: A higher SUCRA score indicates a better rank for that agent. SUCRA (Surface

Under the Cumulative Ranking Curve) values range from 0% to 100%, where 100% would be the best

possible treatment [4].

Research Workflow for Antifungal Efficacy Evaluation

For your work in drug development, the diagram below outlines a generalized experimental workflow for

evaluating antifungal efficacy, synthesized from the methodologies in the search results.
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Define Research Objective

In Vitro Studies

Determine Minimum Inhibitory
Concentration (MIC) Assay Time-Kill Kinetics

In Vivo Animal Model

Induce Infection
(e.g., systemic aspergillosis)

Administer Antifungal Treatment

Monitor Survival &
Quantify Organ Fungal Burden

Clinical Trial Phases

Promising Candidates

Systematic Review & 
Network Meta-Analysis

Synthesize Evidence
from Multiple Trials
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Compare multiple treatments
across studies using SUCRA
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Suggestions for Further Research

The lack of data on Ticlatone suggests it may be an older or experimental compound that has not undergone

extensive modern clinical evaluation. To continue your research, you could:

Search Patent Databases: Look for original patent documents, which might contain early

experimental data.
Explore Historical Archives: Search through older, non-digitized scientific literature from the period

when Ticlatone was first investigated.
Focus on Established Agents: As the efficacy tables show, research is highly active around newer

azoles (isavuconazole), echinocandins, and combination therapies, which may be more fruitful areas
for comparative analysis.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Ticlatone: Uses, Interactions, Mechanism of Action [go.drugbank.com]

2. Ticlatone [en.wikipedia.org]

3. Next-generation antifungal drugs: Mechanisms, efficacy, and ... [pmc.ncbi.nlm.nih.gov]

4. the Compare of efficacy as primary therapy for... antifungal agents

[bmcinfectdis.biomedcentral.com]

5. Comparative Efficacies of Four Amphotericin B Formulations ... [pmc.ncbi.nlm.nih.gov]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.smolecule.com/products/s545346?utm_src=pdf-body-img
https://www.smolecule.com/products/s545346?utm_src=pdf-body
https://www.smolecule.com/products/s545346?utm_src=pdf-body
https://www.smolecule.com/products/s545346?utm_src=pdf-custom-synthesis
https://go.drugbank.com/drugs/DB13613
https://en.wikipedia.org/wiki/Ticlatone
https://pmc.ncbi.nlm.nih.gov/articles/PMC12399214/
https://bmcinfectdis.biomedcentral.com/articles/10.1186/s12879-024-09477-9
https://bmcinfectdis.biomedcentral.com/articles/10.1186/s12879-024-09477-9
https://pmc.ncbi.nlm.nih.gov/articles/PMC353056/
https://www.smolecule.com/products/s545346?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


To cite this document: Smolecule. [Ticlatone vs other antifungal agents efficacy]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b545346#ticlatone-vs-other-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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